Cas no 1824188-10-4 (2-(2-Azidoethyl)bicyclo[2.2.1]heptane)

2-(2-Azidoethyl)bicyclo[2.2.1]heptane is a specialized bicyclic compound featuring an azidoethyl functional group attached to a norbornane framework. This structure combines the rigidity of the bicyclo[2.2.1]heptane core with the reactivity of the azide moiety, making it a valuable intermediate in click chemistry applications, particularly in Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. The compound’s stability and well-defined reactivity profile enable precise functionalization in polymer science, bioconjugation, and materials chemistry. Its compact bicyclic backbone also contributes to steric control in synthesis, facilitating the development of structurally constrained derivatives for pharmaceutical and agrochemical research. Careful handling is advised due to the potential explosivity of organic azides.
2-(2-Azidoethyl)bicyclo[2.2.1]heptane structure
1824188-10-4 structure
Product Name:2-(2-Azidoethyl)bicyclo[2.2.1]heptane
CAS No:1824188-10-4
MF:C9H15N3
MW:165.235501527786
CID:5989958
PubChem ID:102348514
Update Time:2025-10-29

2-(2-Azidoethyl)bicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

    • EN300-1850701
    • 2-(2-Azidoethyl)bicyclo[2.2.1]heptane
    • 1824188-10-4
    • Inchi: 1S/C9H15N3/c10-12-11-4-3-9-6-7-1-2-8(9)5-7/h7-9H,1-6H2
    • InChI Key: IRRGZVDBXCCAHL-UHFFFAOYSA-N
    • SMILES: N(CCC1CC2CCC1C2)=[N+]=[N-]

Computed Properties

  • Exact Mass: 165.126597491g/mol
  • Monoisotopic Mass: 165.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 14.4Ų

2-(2-Azidoethyl)bicyclo[2.2.1]heptane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1850701-0.05g
2-(2-azidoethyl)bicyclo[2.2.1]heptane
1824188-10-4
0.05g
$587.0 2023-09-19
Enamine
EN300-1850701-0.1g
2-(2-azidoethyl)bicyclo[2.2.1]heptane
1824188-10-4
0.1g
$615.0 2023-09-19
Enamine
EN300-1850701-0.25g
2-(2-azidoethyl)bicyclo[2.2.1]heptane
1824188-10-4
0.25g
$642.0 2023-09-19
Enamine
EN300-1850701-0.5g
2-(2-azidoethyl)bicyclo[2.2.1]heptane
1824188-10-4
0.5g
$671.0 2023-09-19
Enamine
EN300-1850701-1.0g
2-(2-azidoethyl)bicyclo[2.2.1]heptane
1824188-10-4
1g
$770.0 2023-06-03
Enamine
EN300-1850701-2.5g
2-(2-azidoethyl)bicyclo[2.2.1]heptane
1824188-10-4
2.5g
$1370.0 2023-09-19
Enamine
EN300-1850701-5.0g
2-(2-azidoethyl)bicyclo[2.2.1]heptane
1824188-10-4
5g
$2235.0 2023-06-03
Enamine
EN300-1850701-10.0g
2-(2-azidoethyl)bicyclo[2.2.1]heptane
1824188-10-4
10g
$3315.0 2023-06-03
Enamine
EN300-1850701-1g
2-(2-azidoethyl)bicyclo[2.2.1]heptane
1824188-10-4
1g
$699.0 2023-09-19
Enamine
EN300-1850701-5g
2-(2-azidoethyl)bicyclo[2.2.1]heptane
1824188-10-4
5g
$2028.0 2023-09-19

Additional information on 2-(2-Azidoethyl)bicyclo[2.2.1]heptane

Professional Introduction to 2-(2-Azidoethyl)bicyclo[2.2.1]heptane (CAS No. 1824188-10-4)

2-(2-Azidoethyl)bicyclo[2.2.1]heptane, identified by its CAS number 1824188-10-4, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology. This bicyclic structure, featuring an azido functional group, presents unique chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The compound belongs to the class of azidobicycloalkanes, which are known for their versatility in constructing complex molecular architectures. The presence of the azido group at the 2-position of the ethyl chain provides a reactive handle for further functionalization, enabling the development of novel drug candidates with tailored biological activities. This feature has made 2-(2-Azidoethyl)bicyclo[2.2.1]heptane a subject of interest in both academic research and industrial applications.

In recent years, there has been a growing interest in the development of new methodologies for the construction of complex cyclic systems, particularly those relevant to drug discovery. The bicyclo[2.2.1]heptane scaffold is a privileged structure in medicinal chemistry due to its prevalence in natural products and its potential to exhibit favorable pharmacokinetic properties. The synthesis of derivatives such as 2-(2-Azidoethyl)bicyclo[2.2.1]heptane offers a pathway to explore new chemical space for therapeutic intervention.

The reactivity of the azido group in 2-(2-Azidoethyl)bicyclo[2.2.1]heptane allows for diverse transformations, including cycloadditions, nucleophilic substitutions, and cross-coupling reactions. These reactions are pivotal in constructing more intricate molecular frameworks, which can be further modified to achieve specific biological targets. For instance, the azido group can be selectively converted into other functional groups such as amines or alcohols, expanding the scope of possible derivatives.

Recent advancements in synthetic chemistry have highlighted the utility of azidobicycloalkanes in the development of click chemistry strategies. Click reactions, particularly those involving azides and alkynes, have revolutionized the way complex molecules are constructed in a rapid and efficient manner. The incorporation of 1824188-10-4 into these strategies has enabled researchers to access novel scaffolds with enhanced biological activity and selectivity.

The pharmaceutical industry has also shown interest in leveraging compounds like 2-(2-Azidoethyl)bicyclo[2.2.1]heptane for the discovery of new drugs. Its unique structural features make it a promising candidate for further exploration in various therapeutic areas, including oncology, neurology, and inflammation. By integrating this compound into drug design pipelines, scientists aim to identify novel molecular entities with improved efficacy and reduced side effects.

In conclusion, 1824188-10-4, or more formally known as 2-(2-Azidoethyl)bicyclo[2.2.1]heptane, represents a significant advancement in medicinal chemistry and chemical biology. Its versatile reactivity and structural features make it an invaluable tool for the synthesis of novel pharmacological agents. As research continues to uncover new applications for this compound, its importance in drug discovery is expected to grow even further.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent